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Compound of Interest

Compound Name: ITH15004

Cat. No.: B15588805 Get Quote

ITH15004: An In-depth Technical Guide
Regrettably, a comprehensive technical guide on the chemical structure and properties of

ITH15004 cannot be provided at this time. Despite a thorough search of scientific literature and

chemical databases, the chemical structure, formula, and IUPAC name of the compound

designated as ITH15004 are not publicly available.

The only significant information retrieved pertains to a study investigating its biological effects

on cellular processes. This research, available through ResearchGate, indicates that ITH15004
is a novel purine derivative that facilitates exocytosis through a mitochondrial calcium-mediated

mechanism.

Known Biological Activity
The available research demonstrates that ITH15004 has a modulatory effect on voltage-

activated calcium channels (VACCs). Specifically, it has been shown to mildly block the whole-

cell current through these channels in bovine chromaffin cells. The study highlights that this

action is linked to the modulation of catecholamine release, a process triggered by calcium

influx through VACCs.

The limited data available from this single study prevents a thorough analysis of its structure-

activity relationship, physicochemical properties, and broader pharmacological profile. Without

the foundational knowledge of its chemical structure, any discussion on its synthesis, detailed

mechanism of action, and potential therapeutic applications would be purely speculative.
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Further research and public disclosure of the chemical identity of ITH15004 are required to

enable the scientific community to build upon the initial findings and to provide a

comprehensive technical understanding of this compound.

To cite this document: BenchChem. [Chemical structure and properties of ITH15004].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588805#chemical-structure-and-properties-of-
ith15004]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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